Cas no 2680754-14-5 (tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate)

• Product Name: tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate
• CAS No: 2680754-14-5
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• CID: 5648222
• PubChem ID: 165910744
• Update Time: 2025-08-05

tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28262851
• 2680754-14-5
• tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate

• Inchi： 1S/C12H15N3O3/c1-12(2,3)18-11(16)15-10-8(13-14-15)6-5-7-9(10)17-4/h5-7H,1-4H3
• InChI Key： HCMMSXREICXGFD-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(=CC=CC=2N=N1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 249.11134135g/mol
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate

Introduction to Tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate (CAS No. 2680754-14-5)

Tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate (CAS No. 2680754-14-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the development of innovative therapeutic agents and materials. The benzotriazole core structure, combined with the tert-butyl and methoxy substituents, endows it with distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

The 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate moiety is particularly noteworthy due to its ability to participate in various chemical transformations. These transformations are essential for the synthesis of more complex molecules, including those used in drug development. The presence of the carboxylate group further enhances its utility as a building block in medicinal chemistry. This compound's versatility has been leveraged in the design of novel inhibitors and modulators targeting various biological pathways.

In recent years, there has been a surge in research focused on benzotriazole derivatives due to their potential applications in pharmaceuticals. Specifically, studies have highlighted the role of substituted benzotriazoles in the development of antimicrobial and anti-inflammatory agents. The tert-butyl group contributes to the stability of the molecule while also influencing its solubility and bioavailability. These factors are critical considerations when designing drug candidates intended for clinical use.

One of the most compelling aspects of tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate is its incorporation into more complex drug molecules. Researchers have demonstrated its use as a key intermediate in the synthesis of small-molecule inhibitors that interact with specific enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The methoxy group further enhances its reactivity, allowing for selective modifications that can fine-tune biological activity.

The pharmaceutical industry has increasingly recognized the importance of such specialized intermediates in drug discovery. The ability to modify and functionalize benzotriazole derivatives like tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate provides chemists with a powerful toolkit for creating novel therapeutic entities. This compound's role in synthesizing biologically active molecules underscores its significance in modern medicinal chemistry.

Advances in synthetic methodologies have further expanded the applications of this compound. Modern techniques allow for efficient and scalable production of benzotriazole-based intermediates, enabling researchers to explore their potential more comprehensively. These advancements have been instrumental in accelerating drug discovery pipelines and bringing new treatments to market faster than ever before.

The biological activity of tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate has been thoroughly investigated in various preclinical studies. These studies have revealed its potential as a scaffold for developing drugs with enhanced efficacy and reduced side effects. The combination of structural features such as the tert-butyl group and methoxy substituent allows for precise tuning of pharmacokinetic properties, which is essential for optimizing drug performance.

In conclusion, tert-butyl 7-methoxy-1H-1,2,3-benzotriazole-1-carboxylate (CAS No. 2680754-14-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for researchers developing innovative therapeutic agents. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly vital role in addressing complex diseases and improving patient outcomes.